Cas no 2227883-03-4 (N-{3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide)

• Product Name: N-{3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide
• CAS No: 2227883-03-4
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 6187034
• PubChem ID: 165658938
• Update Time: 2025-06-14

N-{3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide
• 2227883-03-4
• N-{3-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}acetamide
• EN300-1955351

• Inchi： 1S/C10H10F3NO2/c1-6(15)14-8-4-2-3-7(5-8)9(16)10(11,12)13/h2-5,9,16H,1H3,(H,14,15)/t9-/m0/s1
• InChI Key： DZCPSUSLXXLVQB-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=CC=C(C=1)NC(C)=O)O)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3Ų

Additional information on N-{3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide

Comprehensive Overview of N-{3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide (CAS No. 2227883-03-4)

N-{3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide (CAS No. 2227883-03-4) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroethyl and hydroxyethyl moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific (1S)-configuration, which is critical for enantioselective applications in drug development.

The compound's acetamide group enhances its solubility and bioavailability, making it a candidate for optimizing drug formulations. Recent studies highlight its role in modulating enzyme activity, particularly in targeting kinases and G-protein-coupled receptors (GPCRs), which are hot topics in precision medicine. With the growing demand for fluorinated pharmaceuticals, N-{3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide aligns with trends in sustainable chemistry and green synthesis, as researchers seek eco-friendly routes to introduce fluorine atoms into molecules.

In agrochemical applications, this compound's trifluoromethyl group contributes to pesticidal activity by improving metabolic stability. Its potential as a crop protection agent is under exploration, coinciding with the global push for low-toxicity pesticides. Analytical techniques like HPLC and NMR are essential for characterizing its purity and stereochemistry, ensuring compliance with regulatory standards such as ICH Q3D for elemental impurities.

From a synthetic perspective, CAS No. 2227883-03-4 is often prepared via asymmetric hydrogenation or enzymatic resolution, methods gaining traction in industrial-scale API production. Its stability under physiological conditions makes it suitable for prodrug design, a trending area in drug delivery systems. FAQs in scientific forums often inquire about its storage conditions (recommended: -20°C under inert atmosphere) and handling protocols to prevent racemization.

The compound's patent landscape reveals its inclusion in filings for anti-inflammatory and antiviral therapies, reflecting broader interest in small-molecule therapeutics. Computational chemists utilize molecular docking to predict its interactions with biological targets, a method frequently searched in AI-driven drug discovery platforms. As the pharmaceutical industry prioritizes chiral purity, N-{3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}acetamide serves as a benchmark for developing stereoselective synthetic routes.

Environmental fate studies indicate moderate biodegradability, aligning with green chemistry principles. Its logP value (predicted ~2.1) suggests favorable membrane permeability, a key parameter in ADMET profiling. Recent publications correlate its metabolite profile with reduced toxicity compared to non-fluorinated analogs, addressing safety concerns in preclinical development.

In summary, CAS No. 2227883-03-4 represents a versatile building block bridging medicinal chemistry and material science. Its combination of fluorine effects and chiral centers positions it at the forefront of innovations in targeted therapy and smart agrochemicals, making it a compound of enduring scientific and commercial relevance.